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An In-depth Technical Guide to the Physicochemical Properties and Biological Activity of PHA-
543,613 (C15H17N302)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The molecular formula C15H17N302 represents a variety of isomers, each with unique
structural and functional characteristics. This guide focuses on a particularly significant
compound within this class: PHA-543,613. A potent and selective agonist of the a7 nicotinic
acetylcholine receptor (nAChR), PHA-543,613 has emerged as a valuable tool in neuroscience
research and a potential therapeutic agent for cognitive deficits associated with neurological
disorders such as schizophrenia and Alzheimer's disease.[1][2][3] This document provides a
comprehensive overview of its molecular and physicochemical properties, biological activity,
and the experimental methodologies relevant to its study.

Part 1: Molecular Identity and Physicochemical
Properties
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Chemical Identification

A precise understanding of a compound's identity is fundamental to its scientific investigation.
PHA-543,613 is systematically identified by the following nomenclature and registration

numbers:

Identifier Value
N-((3R)-1-Azabicyclo[2.2.2]oct-3-yl)furo[2,3-

IUPAC Name ( ] ) Y [. ] 2 [
c]pyridine-5-carboxamide[1]

CAS Number 1586767-92-1 (for hydrochloride salt)[1]

PubChem CID 56972222[1]

Molecular Formula C15H17N302

Molecular Weight 271.32 g/mol (free base)

Molecular Weight (HCI salt) 307.78 g/mol [1]

Physicochemical Characteristics

The physicochemical properties of PHA-543,613 are critical determinants of its behavior in
biological systems, influencing its absorption, distribution, metabolism, and excretion (ADME)
profile.
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Property Value/information Source

Implied from storage

Physical State Solid )
recommendations

Water: 30.78 mg/mL (100 mM
Solubility for HCI salt), DMSO: 7.69 [1]
mg/mL (25 mM for HCI salt)

Storage Store at +4°C [1]
Purity >98% (by HPLC) [1]

) Orally active and brain
Brain Penetrance [1112]

penetrant

Part 2: Biological Activity and Mechanism of Action

Primary Pharmacological Target: The a7 Nicotinic
Acetylcholine Receptor

PHA-543,613 is a potent and selective agonist for the a7 nicotinic acetylcholine receptor.[1][2]
The a7 nAChR is a ligand-gated ion channel widely expressed in the central nervous system,
particularly in regions crucial for cognitive functions like the hippocampus and prefrontal cortex.
[3] Its activation by agonists such as acetylcholine or PHA-543,613 leads to the influx of
cations, primarily Ca2+, which in turn modulates various downstream signaling pathways
involved in learning, memory, and attention.

Selectivity Profile

A key feature of PHA-543,613 is its high selectivity for the a7 nAChR over other nicotinic
receptor subtypes (e.g., a3p4, alp1lyd, a4p2) and the 5-HT3 receptor.[1][2] This selectivity
minimizes off-target effects, making it a cleaner pharmacological tool for studying a7 nAChR
function and a more desirable candidate for therapeutic development.

Therapeutic Potential and Research Applications

The specific activation of a7 nAChRs by PHA-543,613 has been shown to have several
beneficial effects in preclinical models:
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» Cognitive Enhancement: It has been demonstrated to improve memory deficits in animal
models of Alzheimer's disease and scopolamine-induced amnesia.[3][4] PHA-543,613
treatment can restore synaptic protein levels and improve long-term potentiation (LTP), a
cellular mechanism underlying learning and memory.[3]

e Sensory Gating: The compound positively influences sensory gating, a process that is
deficient in schizophrenia.[1][2]

o Regulation of Food Intake: Central administration of PHA-543,613 has been shown to
reduce food intake and body weight in animal models, suggesting a potential role for the a7
NAChHR in the regulation of appetite.[5][6]

The following diagram illustrates the proposed mechanism of action of PHA-543,613 at the
neuronal level.

Synaptic Cleft Postsynaptic Neuron
Binds and Activates Influx Activates Downstream Signaling Leads to Improved Cognitive Function
a7 nAChR (e.g., CaMKII, CREB) (LTP, Memory)

Click to download full resolution via product page

Caption: Mechanism of action of PHA-543,613 at the a7 nAChR.

Part 3: Experimental Protocols and Methodologies
Preparation of Stock Solutions

Given its solubility profile, PHA-543,613 hydrochloride can be prepared as stock solutions for in
vitro and in vivo studies.

Protocol for a 10 mM Stock Solution in Water:

o Weighing: Accurately weigh the required amount of PHA-543,613 hydrochloride (MW: 307.78
g/mol ). For 1 mL of a 10 mM solution, 3.078 mg is needed.
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» Dissolution: Add the weighed compound to a sterile microcentrifuge tube.
e Solvent Addition: Add the calculated volume of sterile, deionized water to the tube.
e Mixing: Vortex the solution until the compound is completely dissolved.

o Storage: Store the stock solution at -20°C for long-term use. For short-term use, it can be
stored at 4°C.

In Vivo Administration Workflow

The oral activity and brain penetrance of PHA-543,613 make it suitable for various in vivo
administration routes. The following workflow outlines a general procedure for
intracerebroventricular (ICV) injection in rodent models, a common method for studying its
central effects.[5]
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Caption: General workflow for ICV administration of PHA-543,613.
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Conclusion

PHA-543,613 stands out as a well-characterized and highly selective a7 nicotinic acetylcholine
receptor agonist. Its favorable physicochemical properties, including oral bioavailability and
brain penetrance, coupled with its potent biological activity, make it an invaluable tool for
investigating the role of the a7 nAChR in cognitive processes and a promising lead compound
for the development of novel therapeutics for a range of neurological and psychiatric disorders.
This guide provides a foundational understanding of its core attributes to support ongoing and
future research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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